3-Methylimidazo[2,1-b]thiazole

• IUPAC Name: 3-methylimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C6H6N2S/c1-5-4-9-6-7-2-3-8(5)6/h2-4H,1H3
• InChI Key: SJBRBCLOEVPYQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=CN12
• Molecular Formula: C6H6N2S
• DSSTOX Substance ID: DTXSID00902878
• Molecular Weight: 138.19 g/mol

Description

3-Methylimidazo[2,1-b]thiazole is a chemical compound that belongs to the class of imidazothiazoles. Imidazothiazoles are well-known fused five-membered heterocycles and are considered versatile moieties in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of this compound derivatives involves various methods. For instance, one method involves the reaction of aminothiazole with 3-bromo-2-oxopropanoic acid. Another method involves the reaction of a predecessor molecule with appropriate hydrazonoyl halide derivatives to produce new thiadiazole derivatives incorporating the imidazo[2,1-b]thiazole moiety.

Molecular Structure Analysis

The molecular structure of this compound is complex and has been studied using various techniques such as FT-IR, mass spectrometry, 1H-NMR, and 13C-NMR. Molecular modeling simulations have also been used to study the binding affinity of this compound derivatives towards certain residues within the Dihydrofolate reductase (DHFR) binding pocket.

Scientific Research Applications

Antimicrobial Activities

3-Methylimidazo[2,1-b]thiazole derivatives have been explored for their antimicrobial activities. For instance, Ur, Cesur, Birteksoez, and Otük (2004) synthesized new compounds with structures related to this compound, which exhibited antimicrobial activity against various bacterial strains, including Staphylococcus epidermidis (Ur et al., 2004).

Anti-inflammatory and Analgesic Activities

The compounds derived from this compound have shown potential in anti-inflammatory and analgesic activities. Abignente et al. (1983) reported the synthesis of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates and their evaluation for anti-inflammatory and analgesic properties (Abignente et al., 1983).

Antisecretory Activity

Imidazo[2,1-b]thiazole derivatives, related to known antiulcer agents, have been synthesized and shown significant antisecretory activity. Andreani et al. (2000) explored 5-Cyanomethyl-6-methylimidazo[2,l-b]thiazole for its potential in the antisecretory domain (Andreani et al., 2000).

Anticancer Potential

Several studies have investigated the anticancer potential of this compound derivatives. Koppireddi et al. (2014) synthesized new 3,6-diphenylimidazo[2,1-b]thiazole derivatives and evaluated their anti-proliferative activity against various human cancer cell lines, finding promising results (Koppireddi et al., 2014).

Enzyme Inhibitor Research

Research on this compound derivatives also includes enzyme inhibition studies. Gadekar et al. (2021) designed and synthesized a series of 2,3-dihydroimidazo[2,1-b]thiazoles as dual kinase inhibitors of IGF1R and EGFR, showing promising results for potential anticancer therapies (Gadekar et al., 2021).

Mechanism of Action

3-Methylimidazo[2,1-b]thiazole derivatives have been found to inhibit the Dihydrofolate reductase (DHFR) enzyme, which is related to bacterial infection, malaria, and multiple types of cancer. They have shown promising cytotoxicity against MCF7 breast cancer cell lines, inducing cell cycle arrest and apoptosis.